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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanethiol

Cat. No.: B166743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the surface modification of gold

nanoparticles (AuNPs) with 2-(Diisopropylamino)ethanethiol. This functionalization imparts

pH-responsive properties to the nanoparticles, making them a promising platform for targeted

drug delivery and other biomedical applications. The tertiary amine group of the ligand allows

for reversible protonation in acidic environments, leading to changes in surface charge and

colloidal stability, which can be harnessed for controlled release of therapeutic agents.

Principle of Functionalization
The surface modification process is based on the strong affinity between the sulfur atom of the

thiol group (-SH) in 2-(Diisopropylamino)ethanethiol and the gold surface of the

nanoparticles. This interaction leads to the formation of a stable gold-thiol bond, resulting in a

self-assembled monolayer (SAM) of the ligand on the AuNP surface. This is achieved through a

ligand exchange reaction, where the citrate ions stabilizing the as-synthesized AuNPs are

displaced by the thiol-containing molecules. The diisopropylamino group provides a pH-

sensitive functionality. In neutral or basic conditions, the amine is deprotonated and the

nanoparticles are relatively stable. In acidic environments, such as those found in tumor

microenvironments or endosomes, the amine group becomes protonated, leading to an

increase in positive surface charge. This charge repulsion can trigger the release of

electrostatically bound drugs or induce nanoparticle aggregation, facilitating payload delivery.
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Experimental Protocols
This section details the step-by-step procedures for the synthesis of citrate-stabilized gold

nanoparticles and their subsequent functionalization with 2-(Diisopropylamino)ethanethiol.

Materials and Equipment
Material/Equipment Specifications

Gold(III) chloride trihydrate (HAuCl₄·3H₂O) ACS reagent grade

Trisodium citrate dihydrate ≥99%

2-(Diisopropylamino)ethanethiol ≥95%

Ethanol 200 proof, anhydrous

Ultrapure water 18.2 MΩ·cm

Round-bottom flasks Various sizes

Condenser

Heating mantle with magnetic stirrer

Centrifuge (capable of >12,000 x g)

UV-Vis Spectrophotometer

Dynamic Light Scattering (DLS) instrument

Transmission Electron Microscope (TEM)

Protocol 1: Synthesis of Citrate-Stabilized Gold
Nanoparticles (approx. 15-20 nm)

In a meticulously cleaned 250 mL round-bottom flask equipped with a magnetic stir bar, add

100 mL of ultrapure water.

Bring the water to a vigorous boil under continuous stirring using a heating mantle.

To the boiling water, rapidly inject 1 mL of a 1% (w/v) HAuCl₄ solution.
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Continue boiling and stirring for 1 minute.

Rapidly add 2.5 mL of a 1% (w/v) trisodium citrate dihydrate solution to the boiling mixture.

Observe the color change of the solution from pale yellow to blue and finally to a brilliant

ruby red, which indicates the formation of gold nanoparticles.[1]

Continue boiling and stirring for an additional 15 minutes to ensure the completion of the

reaction.

Remove the flask from the heat and allow it to cool to room temperature with continuous

stirring.

Characterize the synthesized AuNPs for their size and concentration using UV-Vis

spectroscopy and TEM. The characteristic surface plasmon resonance (SPR) peak for 15-20

nm AuNPs is typically around 520 nm.

Protocol 2: Surface Modification with 2-
(Diisopropylamino)ethanethiol

To 10 mL of the prepared citrate-stabilized AuNP solution, add 100 µL of a 10 mM ethanolic

solution of 2-(Diisopropylamino)ethanethiol. The molar ratio of the thiol ligand to the gold

nanoparticles should be optimized, but a large excess of the thiol is recommended to ensure

complete surface coverage.

Stir the mixture vigorously at room temperature overnight (approximately 12-18 hours) to

facilitate the ligand exchange reaction.

Purify the functionalized nanoparticles by centrifugation. The required speed and duration

will depend on the nanoparticle size, but a common starting point is 12,000 x g for 20

minutes.

Carefully decant the supernatant, which contains excess ligand and displaced citrate ions.

Resuspend the nanoparticle pellet in 10 mL of ethanol to wash away any remaining unbound

thiol.
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Repeat the centrifugation and resuspension steps (steps 3-5) at least two more times with

ethanol, followed by two washes with ultrapure water to ensure the removal of all impurities.

After the final wash, resuspend the purified 2-(Diisopropylamino)ethanethiol-functionalized

AuNPs in the desired buffer (e.g., PBS) for storage or further use.

Characterize the functionalized AuNPs using DLS, zeta potential, and TEM to confirm

successful surface modification and assess their colloidal stability.

Data Presentation
The following tables summarize the expected quantitative data before and after the surface

modification of gold nanoparticles with 2-(Diisopropylamino)ethanethiol. These values are

representative and may vary depending on the precise experimental conditions.

Table 1: Physicochemical Properties of Gold Nanoparticles

Nanoparticle
Sample

Hydrodynamic
Diameter (nm)
(DLS)

Polydispersity
Index (PDI)

Zeta Potential (mV)
at pH 7.4

Citrate-Stabilized

AuNPs
18 ± 2 < 0.2 -35 ± 5

2-

(Diisopropylamino)eth

anethiol-AuNPs

22 ± 3 < 0.3 +15 ± 5

Table 2: pH-Responsive Zeta Potential of Functionalized Gold Nanoparticles

pH
Zeta Potential (mV) of 2-
(Diisopropylamino)ethanethiol-AuNPs

7.4 +15 ± 5

6.5 +25 ± 5

5.5 +40 ± 5
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Visualization of Workflow and Mechanism
The following diagrams illustrate the experimental workflow for the functionalization of gold

nanoparticles and the proposed mechanism for pH-responsive drug release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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